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Compound of Interest

Compound Name: Choline Bromide

Cat. No.: B1294331

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization
of choline bromide as a redox-active electrolyte in hybrid supercapacitors. The information is
targeted toward researchers and scientists in the fields of materials science, electrochemistry,
and energy storage.

Introduction

Choline bromide (ChBr) has emerged as a promising and novel aqueous electrolyte for hybrid
supercapacitors (HSCs).[1] Its application addresses the growing demand for efficient and
sustainable energy storage solutions. Choline-based salts are attractive for electrolyte
development due to their low cost, biodegradability, high water solubility, and low toxicity
compared to conventional ionic liquid cations.[2] This document outlines the physicochemical
properties of choline bromide electrolytes, the performance characteristics of HSCs
employing these electrolytes, and detailed protocols for their fabrication and testing.

Hybrid supercapacitors bridge the performance gap between traditional electric double-layer
capacitors (EDLCs) and batteries by combining a battery-type redox electrode with a capacitor-
type electrode.[1] The use of a redox-active electrolyte like choline bromide further enhances
the energy storage capacity of the device through Faradaic reactions. In this system, the
bromide/tribromide (Br—/Brs~) redox couple significantly contributes to the capacitance.[1]
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Physicochemical Properties of Choline Bromide
Electrolytes

The optimal concentration of choline bromide in an aqueous solution is crucial for maximizing
the performance of a hybrid supercapacitor. An optimized concentration of 3.5 M ChBr has
been shown to exhibit a favorable combination of high ionic conductivity and a wide
electrochemical stability window.[1]

Table 1: Physicochemical Properties of 3.5 M Choline Bromide Electrolyte

Property Value Reference
lonic Conductivity 79.56 mS cm~1 [1]
Viscosity 3.15 mPas [1]
Density 1.14gcm=3 [1]

Electrochemical Stability

, Uptol9V [1]
Window (ESW)

Performance of Choline Bromide-Based Hybrid
Supercapacitors

Hybrid supercapacitors utilizing a 3.5 M choline bromide electrolyte and microporous carbon
electrodes (e.g., Maxsorb) have demonstrated impressive performance metrics.

Table 2: Electrochemical Performance of Choline Bromide HSC
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Parameter Value Conditions Reference
Specific Capacitance 330F g 05A¢g™? [1]
Specific Capacitance 300Fg* 5Ag [1]
Specific Energy 41 Wh kg1 05A¢g™? [1]
Specific Energy 36 Wh kg1 5Ag! [1]
Coulombic Efficiency 97% - [1]
Cycling Stability Good ;?;OOO cycles at2A [1]

Experimental Protocols

The following sections provide detailed methodologies for the preparation of the electrolyte,
fabrication of the hybrid supercapacitor, and subsequent electrochemical characterization.

Preparation of Choline Bromide Electrolyte

Materials:

e Choline bromide (ChBr) salt (98% purity)
» Deionized water

Protocol:

e Dry the choline bromide salt in a vacuum oven at 100 °C for 24 hours to remove any
residual moisture.

e Prepare a 3.5 M aqueous solution by dissolving the appropriate amount of dried choline
bromide in deionized water.

« Stir the solution until the salt is completely dissolved.

Fabrication of Hybrid Supercapacitor
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Materials:

Microporous activated carbon (e.g., Maxsorb)

Polyvinylidene fluoride (PVDF) binder

N-Methyl-2-pyrrolidone (NMP) solvent

Carbon paper current collectors

Separator (e.g., cellulose-based)

3.5 M Choline Bromide electrolyte

Protocol:

Prepare a slurry by mixing the activated carbon, PVDF binder, and NMP solvent in a weight
ratio of 85:15 (activated carbon:PVDF).

e Homogenize the slurry using a planetary mixer or a similar apparatus.

o Coat the slurry onto the carbon paper current collectors.

o Dry the coated electrodes in a vacuum oven at 120 °C for 12 hours to remove the solvent.
o Assemble a two-electrode cell in a Swagelok-type configuration.

» Place a separator between the two electrodes.

o Add the 3.5 M choline bromide electrolyte to the assembly, ensuring the electrodes and
separator are fully wetted.

Electrochemical Measurements

Equipment:
o Potentiostat/Galvanostat (e.g., Bio-Logic VMP-300)

Protocols:
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e Cyclic Voltammetry (CV):

o Perform CV scans at various scan rates (e.g., 2, 5, 10, 20, 50, 100 mV s~1) within the
operating voltage window (e.g., 0 to 1.9 V) to evaluate the capacitive behavior and identify
redox peaks.

» Galvanostatic Charge-Discharge (GCD):

o Conduct GCD tests at different current densities (e.g., 0.5, 1, 2, 5 Ag?) to determine the
specific capacitance, energy density, and power density.

o Calculate the specific capacitance (C) from the discharge curve using the formula: C = (1 *
At) / (m * AV), where | is the discharge current, At is the discharge time, m is the mass of
the active material on one electrode, and AV is the voltage window.

o Calculate the specific energy (E) using: E = (C * AV?) / (2 * 3.6).
o Calculate the specific power (P) using: P = (E * 3600) / At.
o Electrochemical Impedance Spectroscopy (EIS):

o Perform EIS measurements over a frequency range (e.g., 100 kHz to 10 mHz) with a
small AC amplitude (e.g., 5 mV) to analyze the internal resistance and ion diffusion
kinetics of the device.

e Cycling Stability:

o Subject the device to long-term cycling by repeatedly charging and discharging at a
constant current density (e.g., 2 A g~1) for a large number of cycles (e.g., 10,000) to
evaluate its durability and capacitance retention.

Visualizations
Signaling Pathway: Charge Storage Mechanism
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Hybrid Supercapacitor Electrodes Choline Bromide Electrolyte
EDL Formation
Positive Electrode Non-Faradaic Choline Cations
(Capacitor-Type) (CsH14aNO™)

Tribromide Anions
(Brs7)

Redox Reaction
Negative Electrode Faradaic Bromide Anions
(Battery-Type) (Bro)
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Device Fabrication

Slurry Preparation
(Activated Carbon, PVDF, NMP)

Electrode Coating
(on Carbon Paper)

Drying
(120°C, 12h)

Cell Assembly
(Swagelok-type)

Electrolyte Addition
(3.5M Choline Bromide)

Electrochemical Testing

Cyclic Voltammetry (CV) Galvanostatic Charge-Discharge (GCD) Electrochemical Impedance Spectroscopy (EIS) Cycling Stability Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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